Cas no 1805148-08-6 (2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-acetonitrile)

• Product Name: 2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-acetonitrile
• CAS No: 1805148-08-6
• MF: C₉H₇F₂N₃O₃
• MW: 243.166988611221
• CID: 4895998
• Update Time: 2025-06-14

2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-acetonitrile

• Inchi： 1S/C9H7F2N3O3/c1-17-8-5(2-3-12)4-6(14(15)16)13-7(8)9(10)11/h4,9H,2H2,1H3
• InChI Key： NPEYCMSDUZUREI-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CC#N)C=C([N+](=O)[O-])N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 1.3
• Topological Polar Surface Area: 91.7

Additional information on 2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-acetonitrile

Comprehensive Overview of 2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-acetonitrile (CAS No. 1805148-08-6)

2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-acetonitrile is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. With the CAS registry number 1805148-08-6, this compound is recognized for its unique molecular structure, which combines a difluoromethyl group, a methoxy substituent, and a nitropyridine core. These functional groups contribute to its versatility in synthetic applications, making it a valuable intermediate for designing novel bioactive molecules.

The compound's nitropyridine backbone is particularly noteworthy, as it is frequently explored in drug discovery for its potential to modulate biological targets. Researchers are increasingly investigating 2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-acetonitrile for its role in developing small-molecule inhibitors and fluorinated building blocks, which are critical in optimizing drug potency and metabolic stability. The inclusion of a difluoromethyl group further enhances its utility, as fluorinated compounds often exhibit improved bioavailability and binding affinity.

In agrochemical applications, 2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-acetonitrile serves as a precursor for designing crop protection agents. Its nitro and methoxy functionalities enable selective interactions with pest enzymes, aligning with the growing demand for sustainable pesticides. This aligns with global trends toward green chemistry and reduced environmental impact, topics frequently searched by professionals in the field.

From a synthetic chemistry perspective, the compound's acetonitrile moiety offers a reactive handle for further derivatization, facilitating the creation of diverse heterocyclic scaffolds. This property is highly relevant to researchers exploring click chemistry or multicomponent reactions, which are trending topics in organic synthesis forums and academic literature.

Analytical characterization of CAS No. 1805148-08-6 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure precise quality control, a priority for industries requiring high-precision intermediates. The compound's stability under various conditions is also a subject of study, particularly for applications in high-throughput screening and combinatorial chemistry.

As the scientific community continues to explore fluorine-containing compounds, 2-(Difluoromethyl)-3-methoxy-6-nitropyridine-4-acetonitrile stands out for its balanced reactivity and functional group diversity. Its relevance to medicinal chemistry and agrochemical innovation ensures sustained interest, reflected in its frequent appearance in patent literature and research databases. Future directions may include its integration into AI-driven drug design platforms, another hot topic in contemporary scientific discourse.